N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide

• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide
• InChI: InChI=1S/C20H22ClN3O2/c1-14-6-3-4-7-16(14)20(26)22-18-9-5-8-17(21)19(18)24-12-10-23(11-13-24)15(2)25/h3-9H,10-13H2,1-2H3,(H,22,26)
• InChI Key: WLBVSYCOCDXTPG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=C(C(=CC=C2)Cl)N3CCN(CC3)C(=O)C

Description

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a crucial role in cell division and is overexpressed in various types of cancer. MLN8054 has been studied extensively for its potential use as an anti-cancer drug.

Mechanism of Action

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide inhibits Aurora A kinase, which plays a crucial role in cell division. Aurora A kinase is overexpressed in various types of cancer, and its inhibition leads to cell cycle arrest and apoptosis in cancer cells. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide also inhibits the phosphorylation of histone H3, which is a marker of cell division.
Biochemical and Physiological Effects:
N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the phosphorylation of histone H3, which is a marker of cell division. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide has been shown to have minimal toxicity in normal cells, making it a promising anti-cancer drug candidate.

Advantages and Limitations for Lab Experiments

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has a short half-life in vivo, which can limit its effectiveness as an anti-cancer drug.

Future Directions

There are several future directions for research on N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide. One direction is to study its effectiveness in combination with other anti-cancer drugs. Another direction is to study its effectiveness in different types of cancer. Additionally, further research is needed to optimize the synthesis and formulation of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide for clinical use.

Synthesis Methods

The synthesis of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide involves several steps. The first step is the synthesis of 2-methylbenzamide, which is then reacted with 3-chloro-2-nitrobenzoic acid to form 3-chloro-N-(2-methylphenyl)-2-nitrobenzamide. This compound is then reduced to form N-(2-methylphenyl)-3-chloro-2-aminobenzamide, which is then reacted with 4-acetylpiperazine to form N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide.

Scientific Research Applications

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide has been extensively studied for its potential use as an anti-cancer drug. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-methylbenzamide has also been shown to be effective in combination with other anti-cancer drugs, such as paclitaxel and gemcitabine.